Cas no 2171673-89-3 (2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpropanoic acid)

• Product Name: 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpropanoic acid
• CAS No: 2171673-89-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6223418
• PubChem ID: 165805094
• Update Time: 2025-06-12

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpropanoic acid
• 2171673-89-3
• EN300-1493284
• 2-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-methylpropanoic acid

• Inchi： 1S/C27H34N2O5/c1-6-17(3)23(24(30)29(7-2)27(4,5)25(31)32)28-26(33)34-16-22-20-14-10-8-12-18(20)19-13-9-11-15-21(19)22/h8-15,17,22-23H,6-7,16H2,1-5H3,(H,28,33)(H,31,32)
• InChI Key： RWIVKXOLCSUBSX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)C(C(=O)O)(C)C)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpropanoic acid

Comprehensive Overview of 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpropanoic acid (CAS No. 2171673-89-3)

The compound 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpropanoic acid (CAS No. 2171673-89-3) is a highly specialized amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a valuable building block in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in developing therapeutic peptides and bioconjugates, aligning with the growing demand for precision medicine and targeted drug delivery systems.

In recent years, the interest in Fmoc-protected amino acids like 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpropanoic acid has surged, driven by advancements in biotechnology and drug discovery. This compound is particularly relevant in the synthesis of peptide-based therapeutics, which are gaining traction for their efficacy in treating conditions such as cancer, diabetes, and autoimmune diseases. Its CAS No. 2171673-89-3 is often queried in academic and industrial databases, reflecting its importance in high-throughput screening and combinatorial chemistry.

The Fmoc group in this compound ensures selective deprotection under mild conditions, a critical feature for peptide chain elongation. This property is highly sought after in automated peptide synthesizers, which are widely used in research laboratories and pharmaceutical manufacturing. Additionally, the compound's steric hindrance and chirality contribute to its utility in designing enantiomerically pure peptides, a key focus area for drug development to minimize off-target effects.

From an SEO perspective, queries such as "Fmoc-protected amino acid suppliers" and "applications of CAS 2171673-89-3" highlight the commercial and scientific relevance of this compound. Its compatibility with green chemistry principles, such as reduced solvent usage in SPPS, further enhances its appeal in sustainable pharmaceutical production. As the industry shifts toward eco-friendly synthesis, this compound is poised to play a pivotal role in next-generation peptide drugs.

In summary, 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpropanoic acid (CAS No. 2171673-89-3) is a cornerstone in modern peptide chemistry, bridging the gap between academic research and industrial applications. Its versatility and alignment with cutting-edge therapeutic trends ensure its continued prominence in scientific literature and chemical catalogs worldwide.